(2E,NZ)-N-(3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C18H15N3O5S2/c1-20-15-8-7-14(28(2,25)26)11-16(15)27-18(20)19-17(22)9-6-12-4-3-5-13(10-12)21(23)24/h3-11H,1-2H3/b9-6+,19-18?
• InChI Key: RTYSSMGOLXPPGW-CKJYLAIGSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)C=CC3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)/C=C/C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H15N3O5S2
• Molecular Weight: 417.5 g/mol

Description

(2E,NZ)-N-(3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-3-(3-nitrophenyl)acrylamide is a useful research compound. Its molecular formula is C18H15N3O5S2 and its molecular weight is 417.45. The purity is usually 95%.
BenchChem offers high-quality (2E,NZ)-N-(3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-3-(3-nitrophenyl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E,NZ)-N-(3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-3-(3-nitrophenyl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Synthesis

The study of compounds related to (2E,NZ)-N-(3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-3-(3-nitrophenyl)acrylamide often involves the synthesis and characterization of novel compounds with potential applications in materials science, medicinal chemistry, and polymer research. For instance, the synthesis and characterization of metal complexes with heterocyclic sulfonamide ligands have shown strong carbonic anhydrase inhibitory properties, indicating potential applications in medical research as enzyme inhibitors (Büyükkıdan et al., 2013).

Material Science Applications

In material science, the controlled radical polymerization of acrylamide derivatives, including those with functionalities similar to (2E,NZ)-N-(3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-3-(3-nitrophenyl)acrylamide, has been explored for creating polymers with specific properties. These studies aim to understand how Lewis acids, such as scandium trifluoromethanesulfonate, can influence stereocontrol during radical polymerization, potentially leading to materials with novel optical and mechanical properties (Okamoto et al., 2002).

Biomedical Research

In biomedical research, novel compounds with structural similarities to (2E,NZ)-N-(3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-3-(3-nitrophenyl)acrylamide are synthesized for their potential therapeutic applications. For example, the synthesis and evaluation of sulfonate-containing hydrogels demonstrate the importance of such compounds in developing injectable materials for medical applications, such as drug delivery systems and tissue engineering scaffolds. These hydrogels show promise due to their tunable mechanical and biological properties, including biocompatibility with various cell lines, indicating potential for enhanced oil recovery and biomedical applications (Liang et al., 2016).